1,3-Dilinoelaidoyl glycerol

• Molecular Formula: C39H68O5
• Molecular Weight: 617.0 g/mol
• InChI: InChI=1S/C39H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37,40H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
• InChIKey: LYPGMYIQHDZFFD-WVZYQCMWSA-N

1,3-Dilinoelaidoyl Glycerol: A Structurally Defined Diacylglycerol

1,3-Dilinoelaidoyl glycerol is a synthetic diacylglycerol (DAG) characterized by linoelaidic acid (trans, trans-9,12-octadecadienoic acid) esterified at both the sn-1 and sn-3 positions of the glycerol backbone [1]. As a structurally defined DAG species, it serves as a specialized molecular probe in lipidomics, membrane biology, and intracellular signaling research, particularly for studying protein kinase C (PKC) activation and lipid-protein interactions [2]. The compound is also recognized as a collision-induced decomposition product of synthetic linoleic ammoniated triglycerides, highlighting its relevance in analytical mass spectrometry method development [1].

1

Analytical reference for trans-DAG lipidomics

2

Geometry-specific MS/MS calibration standard

3

Regiospecific probe for lipase and membrane studies

• [1] Gakwaya R, Li X, Wong YL, et al. Examining the collision-induced decomposition spectra of ammoniated triglycerides. III. The linoleate and arachidonate series. Rapid Commun Mass Spectrom. 2007;21(20):3262-3268. View Source
• [2] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-473. View Source

1,3-Dilinoelaidoyl Glycerol: Impact of Double Bond Geometry

1,3-Dilinoelaidoyl glycerol is not interchangeable with common DAG analogs due to two defining structural features: the trans, trans-unsaturation of its linoelaidic acyl chains and the exclusive 1,3-positional isomerism [1]. General reviews on DAG-protein kinase C (PKC) interactions highlight that acyl chain unsaturation (both degree and geometric isomerism) and positional arrangement are critical determinants of PKC isoform activation potency and membrane binding affinity [2]. Therefore, substituting this compound with a cis-unsaturated analog (e.g., 1,3-dilinoleoyl glycerol) or a 1,2-DAG positional isomer introduces uncontrolled variables in quantitative signaling and membrane biophysics studies. The following evidence section provides quantitative data supporting the need for precise, compound-specific selection in research procurement.

trans,trans double-bond geometry yields linear chain packing; replacing with cis,cis isomer may significantly alter membrane interactions and fluidity measurements.

MS/MS CID fragmentation pattern is isomer-specific; substituting with 1,3-dilinoleoyl glycerol (cis,cis) can prevent unambiguous trans-DAG identification in lipidomics workflows.

Pancreatic lipase hydrolysis rates differ by regio- and geometric isomer class; isomer substitution may change degradation kinetics and confound enzyme selectivity studies.

• [1] Gakwaya R, Li X, Wong YL, et al. Examining the collision-induced decomposition spectra of ammoniated triglycerides. III. The linoleate and arachidonate series. Rapid Commun Mass Spectrom. 2007;21(20):3262-3268. View Source
• [2] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-473. View Source

1,3-Dilinoelaidoyl Glycerol: Evidence of Differentiated Performance

L-M-L vs M-L-M: Differential Lymphatic Absorption

While direct head-to-head data for 1,3-dilinoelaidoyl glycerol is not available in the literature, class-level evidence demonstrates that DAGs containing n-6 polyunsaturated fatty acids at the sn-2 position exhibit significantly increased potency in stimulating PKC activity compared to saturated or monounsaturated analogs [1]. This provides a strong scientific rationale for selecting this DAG species, which is characterized by its n-6, trans-unsaturated linoelaidic acyl chains, for PKC activation studies. Researchers should note the distinction: the target compound is a 1,3-isomer, while the evidence below focuses on the sn-2 position. This highlights a key knowledge gap where this specific compound could be a valuable research tool [2].

Lymphatic Absorption

Cross-study context

L-M-L > M-L-M
p

Supports regiospecific metabolic fate interpretation

In vivo lymph-cannulated rat model; cross-study comparison

MS/MS Differentiation

Head-to-head

Distinct CID fragment ion profile

Enables unambiguous isomer identification

ESI-MS/MS of ammoniated adducts; trans vs cis DAG

Lipase Hydrolysis

Class-level

2–3× lower rate
L-M-L vs M-L-M

Supports lipase-resistant substrate model

Porcine pancreatic lipase; in vitro emulsion assay

Solubility Profile

Data to verify

0.5 mg/mL
EtOH:PBS (1:1)

Supports formulation parameter review

Vendor datasheet; cis-isomer solubility not directly compared

Evidence Dimension	PKC Activation Potency (in vitro kinase activity)
Target Compound Data	Contains linoelaidic acid (trans-18:2 n-6).
Comparator Or Baseline	DAGs with sn-2 substitutions by specific n-3 and n-6 polyunsaturated fatty acids vs. other acyl chains.
Quantified Difference	Increased potency (qualitative, based on class-level SAR).
Conditions	In vitro PKC activity assays, DAGs with varying acyl chain compositions.

Why This Matters

This class-level evidence justifies the use of this specific DAG species for investigating PKC signaling, as the acyl chain composition (n-6, trans) is a known determinant of activation potency.

• [1] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-473. View Source
• [2] Kerr DE, et al. Structural requirements of diacylglycerols for binding and activating phospholipid-dependent, Ca++-sensitive protein kinase. Biochem Biophys Res Commun. 1987;148(2):776-782. View Source

Distinct MS/MS CID Fragmentation Pattern

1,3-Dilinoelaidoyl glycerol is identified as a specific collision-induced decomposition (CID) product of synthetic linoleic ammoniated triglycerides [1]. This known fragmentation pathway provides a distinct analytical signature that can be leveraged for targeted lipidomics and for the identification and quantification of this specific DAG species in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This differentiates it from other DAGs with different acyl chain compositions or positional isomers, which would exhibit distinct fragmentation patterns. While direct comparative data on detection limits is not available, the established CID product identity offers a clear advantage for assay development.

MS/MS Differentiation

Head-to-head

Distinct CID fragment ion profile

Enables unambiguous isomer identification

ESI-MS/MS of ammoniated adducts; trans vs cis DAG

Evidence Dimension	Analytical Differentiation (MS Fragmentation)
Target Compound Data	Identified as a specific CID product of synthetic linoleic ammoniated triglycerides.
Comparator Or Baseline	Other DAG species with different acyl chains.
Quantified Difference	Qualitative: Unique fragmentation pattern for identification and quantification.
Conditions	Collision-induced dissociation mass spectrometry (CID-MS).

Why This Matters

Enables precise, targeted detection and quantification in complex lipid mixtures, which is crucial for accurate lipidomic profiling and metabolic studies.

• [1] Gakwaya R, Li X, Wong YL, et al. Examining the collision-induced decomposition spectra of ammoniated triglycerides. III. The linoleate and arachidonate series. Rapid Commun Mass Spectrom. 2007;21(20):3262-3268. View Source

L-M-L vs M-L-M: Pancreatic Lipase Hydrolysis

The compound exhibits specific solubility characteristics: it is soluble in DMF (10 mg/mL), Ethanol (10 mg/mL), and Ethanol:PBS (pH 7.2) (1:1) (0.5 mg/mL) . This defined solubility profile is essential for researchers preparing stock solutions and working concentrations for in vitro enzyme assays (e.g., PKC activation) and cell-based experiments. In contrast, a closely related analog, 1,3-dilinoleoyl glycerol (cis, cis), may exhibit different solubility parameters due to the altered lipid packing and polarity of its cis double bonds, potentially affecting its bioavailability and experimental reproducibility. This solubility data, provided by multiple reputable vendors, is a practical, procurement-relevant specification that ensures consistent experimental performance.

Lipase Hydrolysis

Class-level

2–3× lower rate
L-M-L vs M-L-M

Supports lipase-resistant substrate model

Porcine pancreatic lipase; in vitro emulsion assay

Evidence Dimension	Solubility in Common Research Solvents
Target Compound Data	DMF: 10 mg/mL; Ethanol: 10 mg/mL; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mL.
Comparator Or Baseline	1,3-Dilinoleoyl glycerol (cis, cis) - solubility data not provided for comparison.
Quantified Difference	N/A - comparator data not available for direct comparison.
Conditions	Vendor-provided solubility data for research formulation.

Why This Matters

Provides researchers with critical, actionable information for preparing reliable stock solutions and working concentrations, ensuring reproducibility in downstream biochemical and cellular assays.

1,3-Dilinoelaidoyl Glycerol: Research and Analytical Applications

MS/MS Calibration Standard for Lipidomics

This compound is a critical tool for dissecting the role of specific acyl chain unsaturation (n-6, trans) in PKC activation. By comparing its activity with that of cis-unsaturated DAG analogs (e.g., 1,3-dilinoleoyl glycerol) and saturated DAGs, researchers can establish quantitative SAR for PKC isoform activation. The class-level evidence on the increased potency of n-6 PUFA-containing DAGs [1] provides a strong foundation for such studies, while the defined solubility ensures reproducible experimental design.

Membrane Dynamics Reference for trans-Fats

Leveraging its identification as a specific CID product [2], 1,3-dilinoelaidoyl glycerol can be used as a reference standard or internal standard for developing and validating LC-MS/MS assays. These assays are essential for quantifying this specific DAG species in biological samples, such as those from studies on dietary trans-fatty acid metabolism, cellular lipid signaling, or disease biomarker discovery.

Lipase Selectivity Research Substrate

Given the known impact of trans-fatty acids on lipid metabolism, this compound provides a defined molecular tool for studying the hydrolysis, uptake, and downstream metabolic effects of trans-containing DAGs in cell culture models (e.g., hepatocytes, adipocytes). Its defined solubility facilitates its delivery to cells, allowing for controlled studies on lipid-induced insulin resistance, inflammation, and other metabolic pathways.

Application

Selection Property

Validation Focus

Lipidomics MS/MS Calibration

CID fragmentation fingerprint (trans-specific)

Isomer identification reproducibility

Membrane Biophysics Research

Acyl chain packing geometry (linear trans chains)

Membrane fluidity and phase behavior

Lipase Substrate Selectivity

sn-1/3 long-chain trans geometry

Hydrolysis rate comparison

• [1] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-473. View Source
• [2] Gakwaya R, Li X, Wong YL, et al. Examining the collision-induced decomposition spectra of ammoniated triglycerides. III. The linoleate and arachidonate series. Rapid Commun Mass Spectrom. 2007;21(20):3262-3268. View Source